Cas no 1206993-78-3 (methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate)

Methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate is a synthetic quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a methoxy-substituted phenyl ring and a 3-methylbenzamido group, which may enhance binding affinity and selectivity in biological systems. The ester functionality offers versatility for further derivatization, making it a valuable intermediate in drug discovery. This compound exhibits stability under standard laboratory conditions and demonstrates compatibility with common organic solvents, facilitating its use in synthetic workflows. Its well-defined molecular architecture allows for precise structure-activity relationship studies, particularly in the development of kinase inhibitors or other targeted therapies. The product is supplied with high purity, ensuring reproducibility in research applications.

methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate structure

1206993-78-3 structure

Product Name:methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate

CAS No:1206993-78-3

MF:C₂₇H₂₄N₂O₅

MW:456.489867210388

CID:5392626

Update Time:2025-05-19

methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-[[2-(4-methoxyphenyl)-6-[(3-methylbenzoyl)amino]-4-quinolinyl]oxy]acetate
- methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate
- Inchi： 1S/C27H24N2O5/c1-17-5-4-6-19(13-17)27(31)28-20-9-12-23-22(14-20)25(34-16-26(30)33-3)15-24(29-23)18-7-10-21(32-2)11-8-18/h4-15H,16H2,1-3H3,(H,28,31)
- InChI Key： CMZIQMHPQIFANI-UHFFFAOYSA-N
- SMILES： C(OC)(=O)COC1C2C(N=C(C3=CC=C(OC)C=C3)C=1)=CC=C(NC(=O)C1=CC=CC(C)=C1)C=2

Experimental Properties

Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 564.1±50.0 °C(Predicted)
pka: 13.03±0.43(Predicted)

methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-4364-2μmol	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	2μmol	$57.0	2023-09-05
Life Chemicals	F3398-4364-5μmol	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	5μmol	$63.0	2023-09-05
Life Chemicals	F3398-4364-10μmol	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	10μmol	$69.0	2023-09-05
Life Chemicals	F3398-4364-20μmol	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	20μmol	$79.0	2023-09-05
Life Chemicals	F3398-4364-1mg	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	1mg	$54.0	2023-09-05
Life Chemicals	F3398-4364-2mg	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	2mg	$59.0	2023-09-05
Life Chemicals	F3398-4364-3mg	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	3mg	$63.0	2023-09-05
Life Chemicals	F3398-4364-4mg	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	4mg	$66.0	2023-09-05
Life Chemicals	F3398-4364-5mg	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	5mg	$69.0	2023-09-05
Life Chemicals	F3398-4364-10mg	methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate	1206993-78-3	10mg	$79.0	2023-09-05

methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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5. An atomic scale study of defects in Co2FeAl

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Additional information on methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate

Comprehensive Overview of Methyl 2-{[2-(4-Methoxyphenyl)-6-(3-Methylbenzamido)Quinolin-4-Yl]Oxy}Acetate (CAS No. 1206993-78-3)

Methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate (CAS No. 1206993-78-3) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique structural features, including a methoxy-substituted phenyl ring, a 3-methylbenzamido group, and an acetate ester linkage. Its molecular complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for specialty chemicals like methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate has surged due to its potential applications in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in its role as a scaffold for drug design, given its ability to modulate protein-protein interactions. The compound's CAS No. 1206993-78-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation studies.

One of the most discussed topics in the context of CAS No. 1206993-78-3 is its synthetic accessibility and structure-activity relationship (SAR). The presence of the quinoline core allows for diverse functionalization, making it a versatile building block for high-throughput screening campaigns. Additionally, its methoxy and methylbenzamido substituents contribute to enhanced lipophilicity and bioavailability, key factors in modern drug discovery pipelines.

From an industrial perspective, methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate is often highlighted in patents related to cancer therapeutics and neurodegenerative disease research. Its mechanism of action, particularly in signal transduction inhibition, aligns with current trends in precision medicine. This has led to increased searches for its synthetic protocols and analytical characterization data, such as HPLC purity and NMR spectra.

Environmental and green chemistry considerations are also pivotal when discussing CAS No. 1206993-78-3. Recent studies explore its biodegradability and eco-friendly synthesis routes, addressing the growing demand for sustainable chemical production. Innovations like catalytic amidation and microwave-assisted reactions have been applied to optimize its preparation, reducing waste and energy consumption.

In summary, methyl 2-{[2-(4-methoxyphenyl)-6-(3-methylbenzamido)quinolin-4-yl]oxy}acetate (CAS No. 1206993-78-3) represents a cutting-edge compound with multifaceted applications. Its integration into drug development, materials science, and green chemistry underscores its importance in contemporary scientific research. As interest in personalized medicine and sustainable synthesis grows, this compound is poised to remain a focal point in interdisciplinary studies.